Cas no 2229140-16-1 (2,2-dimethyl-1-(3-phenyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(3-phenyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229140-16-1
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• CID: 5762329
• PubChem ID: 165973522
• Update Time: 2025-05-25

2,2-dimethyl-1-(3-phenyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2229140-16-1
• 2,2-dimethyl-1-(3-phenyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• EN300-1862688

• Inchi： 1S/C15H16N2O2/c1-14(2)9-15(14,13(18)19)11-8-16-17-12(11)10-6-4-3-5-7-10/h3-8H,9H2,1-2H3,(H,16,17)(H,18,19)
• InChI Key： HKJBACMYOAOGMO-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NNC=2C2C=CC=CC=2)CC1(C)C)=O

Computed Properties

• Exact Mass: 256.121177757g/mol
• Monoisotopic Mass: 256.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66Ų

Additional information on 2,2-dimethyl-1-(3-phenyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid

2,2-Dimethyl-1-(3-phenyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound 2,2-dimethyl-1-(3-phenyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2229140-16-1) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its structure, synthesis, applications, and the latest research findings.

The molecular structure of 2,2-dimethylcyclopropane carboxylic acid is characterized by a cyclopropane ring substituted with two methyl groups and a carboxylic acid group. The presence of the 3-phenylpyrazole moiety further enhances its chemical complexity and functional versatility. This combination of structural elements contributes to its unique reactivity and bioavailability.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design due to their ability to modulate enzyme activity and target specific receptors. The 3-phenylpyrazole group in this compound has been shown to exhibit significant anti-inflammatory and antioxidant properties, making it a valuable component in the development of novel therapeutic agents.

The synthesis of 2,2-dimethylcyclopropane carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the compound's suitability for large-scale production.

In terms of applications, this compound has shown promise in the agrochemical industry as a potential herbicide or fungicide. Its ability to inhibit key enzymes involved in plant growth regulation makes it a candidate for developing eco-friendly agricultural solutions. Additionally, its pharmacological properties suggest potential uses in treating inflammatory diseases and oxidative stress-related disorders.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior under various conditions. Molecular docking studies reveal that 3-phenylpyrazole derivatives can bind effectively to target proteins, providing insights into their mechanism of action.

Moreover, the environmental impact of this compound has been a focal point of recent research. Studies indicate that it degrades under specific environmental conditions, reducing its persistence in ecosystems. This information is crucial for assessing its safety profile and ensuring sustainable use.

In conclusion, 2,2-dimethylcyclopropane carboxylic acid (CAS No. 2229140-16-1) represents a cutting-edge molecule with diverse applications across multiple industries. Its unique structure, coupled with recent research findings, underscores its potential as a valuable tool in drug discovery and agricultural innovation.